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Ethyl 3-(piperidin-1-yl)propanoate, with CAS Number 19653-33-9, is a tertiary amino ester that
serves as a valuable intermediate in organic synthesis.[1] Its structure incorporates a piperidine
ring, a common motif in many pharmaceuticals, and an ethyl propanoate chain, which offers
multiple avenues for further chemical modification. While not as extensively documented in
standalone studies as some other reagents, its structural analogues and the chemical class it
belongs to are pivotal in the development of various bioactive molecules. For instance, the
related compound ethyl 3-(pyridin-2-ylamino) propanoate is a crucial intermediate in the
synthesis of dabigatran etexilate, a direct thrombin inhibitor used as an oral anticoagulant.[2][3]
The methyl ester analogue, methyl 3-(piperidin-1-yl)propanoate, is also recognized as an
intermediate for synthesizing drugs and pesticides.[4] This guide provides a comprehensive
overview of the synthesis, properties, and potential applications of ethyl 3-(piperidin-1-
yl)propanoate for researchers and professionals in drug development and chemical synthesis.

Physicochemical and Safety Data

A thorough understanding of a compound's properties is fundamental to its application in
research and development. The key physicochemical data for ethyl 3-(piperidin-1-
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yl)propanoate are summarized below.

Property Value Reference
CAS Number 19653-33-9 [1]
Molecular Formula C10H19NO2 [1][5]
Molecular Weight 185.26 g/mol [1][5]
Appearance Liquid [6]

Density 0.97 g/cm?3 [1]

Boiling Point 108-110 °C (at 12 mmHg) [1]

Flash Point 87 °C [1][6]

Refractive Index

1.4530 to 1.4550

[1]

pKa (Predicted)

8.80+0.10

[1]

Solubility

Soluble in organic solvents like
ether and alcohol; insoluble in

water.

[4]

Safety Profile: Ethyl 3-(piperidin-1-yl)propanoate is classified as an irritant.[1] It may cause skin

irritation (H315), serious eye irritation (H319), and respiratory irritation (H335).[5] Therefore,

appropriate personal protective equipment, including gloves, safety glasses, and a lab coat,

should be worn when handling this compound.[1] All work should be conducted in a well-

ventilated fume hood.

Synthesis Pathway: The Aza-Michael Addition

The most direct and common method for synthesizing ethyl 3-(piperidin-1-yl)propanoate is the

aza-Michael addition (also known as conjugate addition) of piperidine to ethyl acrylate. This

reaction is a cornerstone of carbon-nitrogen bond formation in organic chemistry.

Reaction Mechanism and Rationale
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The aza-Michael addition involves the nucleophilic attack of an amine (piperidine) on the 3-
carbon of an a,3-unsaturated carbonyl compound (ethyl acrylate). The reaction proceeds
efficiently, often without the need for a catalyst, although its rate can be influenced by the
solvent and stoichiometry of the reactants.

The mechanism can be described as follows:

» Nucleophilic Attack: The lone pair of electrons on the nitrogen atom of piperidine acts as a
nucleophile, attacking the electron-deficient 3-carbon of ethyl acrylate. This is facilitated by
the electron-withdrawing effect of the adjacent ester group.

o Zwitterion Formation: This initial attack forms a zwitterionic intermediate.[7]

o Proton Transfer: A proton is transferred from the newly formed ammonium cation to the
enolate anion. In reactions involving secondary amines like piperidine, this proton transfer is
often assisted by another molecule of the amine, which acts as a base, leading to the final
product.[7]

Computational studies on the aza-Michael addition of secondary amines to ethyl acrylate
suggest that the reaction preferentially follows a 1,2-addition mechanism, which involves the
formation of the zwitterion followed by a rate-determining, amine-assisted proton transfer.[7]
Piperidine is known to be a significantly more reactive Michael donor than other cyclic
secondary amines like morpholine in these reactions.[8]

Experimental Workflow Diagram
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Reagents:
- Piperidine
- Ethyl Acrylate
- Solvent (e.g., Ethanol or Acetonitrile)

Reaction Setup

(Round-bottom flask, magnetic stirrer)

Reaction Conditions
- Stir at room temperature
- Monitor by TLC/GC-MS

'

Aqueous Workup
- Dilute with water
- Extract with organic solvent (e.g., Ethyl Acetate)

l

Purification
- Dry organic layer (e.g., Na2S0a)
- Concentrate under reduced pressure
- Purify by column chromatography or distillation

Final Product:
Ethyl 3-(piperidin-1-yl)propanoate

Click to download full resolution via product page

Caption: A generalized workflow for the synthesis of ethyl 3-(piperidin-1-yl)propanoate.

Detailed Synthesis Protocol

This protocol is a representative procedure based on established principles of the aza-Michael
addition.[9]
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Materials and Equipment:

Piperidine

Ethyl acrylate

Anhydrous ethanol (or other suitable polar aprotic solvent)
Round-bottom flask with a magnetic stir bar

Magnetic stirrer

Dropping funnel

Standard workup and purification equipment (separatory funnel, rotary evaporator,
chromatography column or distillation apparatus)

Procedure:

Reaction Setup: To a round-bottom flask charged with piperidine (1.0 eq.), add anhydrous
ethanol to dissolve the amine under stirring.

Addition of Reactant: Cool the solution in an ice bath. Add ethyl acrylate (1.0-1.2 eq.)
dropwise to the stirred solution via a dropping funnel over 30 minutes, maintaining the
temperature below 10 °C. The slight excess of acrylate ensures the complete consumption of
the amine.

Reaction: After the addition is complete, remove the ice bath and allow the reaction mixture
to warm to room temperature. Continue stirring for 12-24 hours.

Monitoring: Monitor the reaction's progress using Thin Layer Chromatography (TLC) or Gas
Chromatography-Mass Spectrometry (GC-MS) until the starting material (piperidine) is no
longer detectable.

Workup: Once the reaction is complete, concentrate the mixture under reduced pressure
using a rotary evaporator to remove the solvent.
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« Purification: The resulting crude oil can be purified by vacuum distillation to yield ethyl 3-
(piperidin-1-yl)propanoate as a clear liquid.[1] Alternatively, purification can be achieved via
flash column chromatography on silica gel.

Self-Validation: The purity of the final product should be confirmed using *H NMR, 3C NMR,
and mass spectrometry. The spectral data should be consistent with the expected structure of
ethyl 3-(piperidin-1-yl)propanoate.[5][10] The refractive index can also serve as a quick check
of purity.[1]

Applications and Future Directions

Ethyl 3-(piperidin-1-yl)propanoate is primarily a synthetic intermediate. Its value lies in the
strategic placement of a reactive ester handle and a basic piperidine nucleus, making it a
versatile scaffold for building more complex molecules.

Role as a Pharmaceutical Intermediate

The piperidine ring is a privileged scaffold in medicinal chemistry, appearing in numerous
approved drugs. Molecules containing the 3-(piperidin-1-yl)propanoate core structure are
explored for various therapeutic targets. For example, derivatives have been synthesized and
investigated as NLRP3 inflammasome inhibitors, which are implicated in a range of
inflammatory diseases.[11] While this specific ethyl ester is not named, its core structure is part
of the broader chemical space being explored. The synthesis of compounds like ethyl 3-
(pyridin-2-ylamino) propanoate for anticoagulants further underscores the importance of this
class of molecules in drug discovery.[2][3]

Use in Organic and Materials Chemistry

Beyond pharmaceuticals, the aza-Michael reaction is employed in polymer and materials
science.[12] The propanoate moiety can be hydrolyzed to the corresponding carboxylic acid or
converted to other functional groups, enabling its use as a linker or monomer in the synthesis
of functional polymers and materials.

Potential Biological Activity

While specific antimicrobial studies on ethyl 3-(piperidin-1-yl)propanoate are not widely
published, the piperidine nucleus is a component of many compounds with demonstrated
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biological activity. For instance, various piperidine derivatives have been synthesized and
shown to possess antimicrobial properties.[13] Extracts from plants of the Piper genus, which
contain piperidine alkaloids, have also shown significant antibacterial and antifungal activity.[14]
[15] This suggests that ethyl 3-(piperidin-1-yl)propanoate could serve as a starting point for the
development of novel antimicrobial agents.

Logical Relationship Diagram
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Caption: Potential applications derived from the core structure of the topic compound.

Conclusion

Ethyl 3-(piperidin-1-yl)propanoate is a compound whose utility is best understood through the
lens of its synthetic accessibility and its potential as a molecular building block. Its
straightforward synthesis via the aza-Michael addition makes it readily available for
researchers. While direct applications are not extensively detailed, its structural relationship to
key pharmaceutical intermediates and its versatile chemical nature position it as a compound of
significant interest for professionals in drug discovery, medicinal chemistry, and materials
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science. Further exploration of its derivatives is likely to yield novel molecules with valuable
biological and material properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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